3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide

• Molecular Formula: C7H6BrF2NO2S
• Molecular Weight: 286.10 g/mol
• SMILES: CNS(=O)(=O)C1=C(C(=C(C=C1)F)Br)F
• InChI: InChI=1S/C7H6BrF2NO2S/c1-11-14(12,13)5-3-2-4(9)6(8)7(5)10/h2-3,11H,1H3
• InChIKey: INCNCZBDJIRKAQ-UHFFFAOYSA-N

3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide: Halogenated Sulfonamide Building Block

3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CAS 1263277-62-8) is a halogenated aromatic sulfonamide derivative with the molecular formula C7H6BrF2NO2S and a molecular weight of 286.09 g/mol . This compound belongs to the benzenesulfonamide class, which is widely utilized in medicinal chemistry and agrochemical development. Its structure features a benzene ring substituted with bromine at the 3-position and fluorine atoms at the 2- and 4-positions, along with an N-methylsulfonamide functional group [1]. The commercial standard purity is 95%, with batch-specific quality control data (NMR, HPLC, GC) typically available from reputable vendors .

Halogenated aromatic sulfonamide scaffold

Bromine at 3-position enables Pd cross-coupling

N-methyl group avoids sulfonamide NH protection

Standard purity with batch-specific QC data

• [1] PubChem. (n.d.). 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CID 129962347). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/129962347 View Source

Why 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide Has No Direct Substitute

Substituting 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide with a structurally similar in-class compound without rigorous qualification carries a quantifiable risk of altering key molecular properties that govern synthetic utility and biological performance. The presence, position, and identity of halogen substituents directly modulate lipophilicity (LogP) and electronic properties (e.g., pKa), which are critical determinants of membrane permeability, metabolic stability, and target-binding affinity in drug discovery programs [1]. For instance, the N-methyl group is not merely a passive structural feature; it directly influences the acidity of the sulfonamide NH proton, impacting the compound's ionization state under physiological conditions compared to its primary sulfonamide counterpart. The quantitative differences detailed in the evidence below demonstrate that the specific combination of 3-bromo, 2,4-difluoro, and N-methyl substitutions within a single aromatic ring cannot be reproduced by any single in-class analog, thereby necessitating the procurement of this exact compound for structure-activity relationship (SAR) studies or synthetic route optimization.

Halogen pattern 3-bromo and 2,4-difluoro substitutions create a unique electronic and lipophilic profile; regioisomeric or dehalogenated analogs may shift LogP and SAR.

Sulfonamide type N-methyl secondary sulfonamide differs from primary sulfonamide in ionization and synthetic compatibility; primary analogs may require protection/deprotection.

Cross-coupling Bromine is essential for key Pd-catalyzed diversification; non-brominated or protected sulfonamide analogs limit library synthesis routes.

• [1] Kuujia. (n.d.). Cas no 1263277-62-8 (3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide). Retrieved from https://www.kuujia.com/cas-1263277-62-8.html View Source

3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide vs. Analogs: Key Evidence

Lipophilicity: N-Methyl vs. Primary Sulfonamide

The computed lipophilicity of 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (XLogP3 = 1.8) [1] is 0.43 log units higher than that of its close analog 3-Bromo-2,4-difluorobenzene-1-sulfonamide (LogP = 1.37) , which lacks the N-methyl group. This quantifiable increase in lipophilicity is driven by the replacement of a polar sulfonamide NH2 group with a less polar N-methyl sulfonamide. For medicinal chemists, this LogP shift is significant because it directly impacts the compound's partition coefficient, potentially improving passive membrane permeability while maintaining acceptable aqueous solubility. Conversely, when compared to 3-Bromo-N-methylbenzenesulfonamide (LogP = 2.83) [2], the target compound is 1.03 log units less lipophilic, a difference attributable to the presence of two electronegative fluorine atoms on the aromatic ring.

N-Methyl vs Primary SO₂NH₂

Reported

Target: XLogP3 1.8

Primary analog: LogP 1.37

Supports lipophilicity optimization

Δ +0.43; computed values, consistent with N-alkyl trends

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3 = 1.8
Comparator Or Baseline	3-Bromo-2,4-difluorobenzene-1-sulfonamide: LogP = 1.37; 3-Bromo-N-methylbenzenesulfonamide: LogP = 2.83
Quantified Difference	ΔLogP = +0.43 (vs. primary sulfonamide); ΔLogP = -1.03 (vs. non-fluorinated analog)
Conditions	Computed values from PubChem (XLogP3) and vendor databases (LogP). Consistent with class-level trends for halogenated benzenesulfonamides.

Why This Matters

A 0.43 log unit difference in LogP can significantly alter a compound's ADME profile, making the target a more lipophilic alternative for programs requiring increased membrane permeability without adding molecular weight.

• [1] PubChem. (n.d.). 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CID 129962347). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/129962347 View Source
• [2] Molbase. (n.d.). N-Methyl-3-bromobenzenesulfonamide (CAS 153435-79-1). Retrieved from https://qiye.molbase.cn/d16868/2146178 View Source

Lipophilicity: Brominated vs. Non-Brominated Analog

A head-to-head comparison of computed LogP values reveals that 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (XLogP3 = 1.8) [1] is 0.71 log units more lipophilic than 2,4-Difluoro-N-methylbenzenesulfonamide (LogP = 1.09) , which differs only by the absence of the bromine substituent. This substantial increase in lipophilicity is a direct consequence of the heavy halogen effect, where bromine contributes significant hydrophobic surface area. For research programs focusing on halogen bonding interactions or hydrophobic pocket occupancy, this quantifiable difference makes the brominated target the appropriate choice.

Bromine Effect on LogP

Reported

ΔLogP +0.71

Reported lipophilicity shift from bromine

vs non-brominated analog (LogP 1.09)

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3 = 1.8
Comparator Or Baseline	2,4-Difluoro-N-methylbenzenesulfonamide: LogP = 1.09
Quantified Difference	ΔLogP = +0.71
Conditions	Computed values from PubChem (XLogP3) and Fluorochem vendor data (LogP). Consistent with class-level trends for halogenated benzenesulfonamides.

Why This Matters

A 0.71 log unit increase in lipophilicity attributable to a single bromine atom is a significant physicochemical change that can be exploited in drug design to enhance target binding through hydrophobic interactions or to modulate pharmacokinetic properties.

• [1] PubChem. (n.d.). 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CID 129962347). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/129962347 View Source

Ionization State: N-Methyl vs. Primary Sulfonamide

The predicted pKa of 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide is 10.40 ± 0.50 [1], which is consistent with class-level values for secondary benzenesulfonamides. In comparison, primary benzenesulfonamide analogs typically exhibit pKa values in the range of 9.5-10.5, with N-alkyl substitution generally increasing pKa by approximately 0.5-1.0 log units due to the electron-donating effect of the alkyl group [2]. While a direct experimental pKa for the closest analog 3-Bromo-2,4-difluorobenzene-1-sulfonamide is not readily available from the same source in a comparable format, the class-level inference supports that the N-methyl substitution shifts the sulfonamide's acidic proton toward a higher pKa. At physiological pH (7.4), the compound would exist predominantly in its neutral form, which is favorable for passive membrane permeation.

pKa Class-Level

Class-level

Predicted 10.40 ± 0.50

Ionization context at physiological pH

Neutral form favorable; N-alkyl shift consistent with class

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	Predicted pKa = 10.40 ± 0.50
Comparator Or Baseline	Class-level: primary benzenesulfonamides (pKa ~ 9.5-10.5); N-alkyl benzenesulfonamides generally higher.
Quantified Difference	Estimated increase of ~0.5-1.0 pKa units due to N-methyl substitution.
Conditions	Computed pKa from Kuujia database. Class-level behavior of sulfonamide pKa is well-established in medicinal chemistry literature.

Why This Matters

The pKa dictates the ionization state of the sulfonamide group under assay or physiological conditions, directly influencing solubility, permeability, and target engagement. Procurement of the N-methyl variant ensures the desired ionization profile for SAR studies.

• [1] Kuujia. (n.d.). Cas no 1263277-62-8 (3-bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide). Retrieved from https://www.kuujia.com/cas-1263277-62-8.html View Source
• [2] Remko, M., & Von der Lieth, C. W. (2004). Theoretical study of gas-phase acidity, pKa, and lipophilicity of sulfonamide drugs. Journal of Molecular Structure: THEOCHEM, 674(1-3), 113-120. View Source

TPSA Reduction: N-Methyl vs. Primary Sulfonamide

The topological polar surface area (TPSA) of 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide is 54.6 Ų [1]. In comparison, 3-Bromo-2,4-difluorobenzene-1-sulfonamide, which lacks the N-methyl group, has a TPSA of 60.16 Ų . This 5.56 Ų reduction in TPSA is fully consistent with the replacement of a primary sulfonamide (-SO2NH2) with a secondary N-methyl sulfonamide (-SO2NHCH3), which eliminates one hydrogen bond donor. TPSA is a key in silico parameter used to predict oral bioavailability and blood-brain barrier penetration, with values below 140 Ų generally considered favorable for oral absorption and values below 90 Ų indicative of potential CNS penetration. Both compounds fall within the favorable range, but the lower TPSA of the target compound suggests marginally better membrane permeation characteristics.

TPSA Reduction

Reported

ΔTPSA −5.56 Ų

May support membrane permeability screening

N-methyl reduces HBD count; computed TPSA

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	54.6 Ų
Comparator Or Baseline	3-Bromo-2,4-difluorobenzene-1-sulfonamide: 60.16 Ų
Quantified Difference	ΔTPSA = -5.56 Ų
Conditions	Computed TPSA values from PubChem (target) and Leyan vendor database (comparator). Consistent with class-level expectations for N-alkyl sulfonamides.

Why This Matters

A 5.56 Ų reduction in TPSA can be mechanistically linked to improved passive membrane permeability, making the N-methyl target compound a more favorable candidate for cell-based assays compared to its primary sulfonamide analog.

• [1] PubChem. (n.d.). 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CID 129962347). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/129962347 View Source

Cross-Coupling Handle: 3-Bromo Substituent Advantage

3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide possesses a single bromine atom at the 3-position of the benzene ring , which is a strategic handle for palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, Sonogashira, and Buchwald-Hartwig couplings. In contrast, 2,4-Difluoro-N-methylbenzenesulfonamide (CAS 888697-74-3) lacks this halogen handle entirely, precluding its direct use in such transformations . While the primary sulfonamide analog 3-Bromo-2,4-difluorobenzene-1-sulfonamide (CAS 874804-11-2) also contains a bromine atom, its unprotected sulfonamide NH2 group may interfere with coupling reactions or require protection/deprotection steps that are unnecessary with the N-methylated target. The molecular weight of the target compound is 286.09 g/mol , compared to 272.07 g/mol for the primary sulfonamide and 207.19 g/mol for the non-brominated analog . This quantifiable difference in mass and the presence of a single reactive bromine site enable precise stoichiometric control in multi-step synthetic sequences.

Cross-Coupling Handle

Class-level

Single aryl C–Br at 3-position

Enables Pd-catalyzed library synthesis

N-methyl avoids NH protection; source review

Evidence Dimension	Presence of Cross-Coupling Handle (C-Br bond)
Target Compound Data	Contains one aromatic C-Br bond at the 3-position (M.W. 286.09).
Comparator Or Baseline	2,4-Difluoro-N-methylbenzenesulfonamide: No bromine atom (M.W. 207.19); 3-Bromo-2,4-difluorobenzene-1-sulfonamide: Contains one C-Br bond but has unprotected -SO2NH2 (M.W. 272.07).
Quantified Difference	Presence vs. absence of C-Br cross-coupling handle; molecular weight differences of +78.9 g/mol vs. non-brominated and +14.02 g/mol vs. primary sulfonamide.
Conditions	Class-level reactivity of aryl bromides in Pd-catalyzed cross-coupling reactions is well-established in the synthetic chemistry literature.

Why This Matters

The presence of a single, sterically accessible bromine atom makes this compound a versatile building block for library synthesis, which is a key criterion for procurement in medicinal chemistry and chemical biology laboratories.

N-Alkyl Chain Length: N-Methyl vs. Higher Alkyl Analogs

3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (M.W. 286.09) [1] can be compared with its N-propyl analog, 3-Bromo-2,4-difluoro-N-propylbenzene-1-sulfonamide (CAS 2171824-75-0, M.W. 314.15) [2]. The molecular weight difference is 28.06 g/mol, directly attributable to two additional methylene units in the N-alkyl chain. This increase in alkyl chain length is expected to raise the LogP by approximately 0.8-1.0 log units based on established Hansch π constants for methylene groups (π ≈ 0.5 per CH2) [3]. While the N-methyl target provides a balance between moderate lipophilicity and acceptable aqueous solubility, the N-propyl analog would be significantly more lipophilic, potentially leading to poorer solubility and higher metabolic liability due to increased susceptibility to cytochrome P450-mediated oxidation at the terminal carbon. For early-stage drug discovery programs seeking to minimize molecular weight while retaining the benefits of N-alkylation, the N-methyl variant represents the optimal entry point.

N-Alkyl Chain Length

Class-level

N-methyl: M.W. 286.09

N-propyl: M.W. 314.15

Minimal alkyl modification balances lipophilicity

Estimated ΔLogP ~+0.8–1.0; class-level M.W./LogP trend

Evidence Dimension	N-Alkyl Chain Length and Predicted Impact on Properties
Target Compound Data	N-methyl (M.W. 286.09, LogP 1.8)
Comparator Or Baseline	N-propyl analog (M.W. 314.15, predicted LogP ~2.6-2.8 based on CH2 increments)
Quantified Difference	Molecular weight difference: +28.06 g/mol; estimated LogP increase: ~+0.8 to 1.0
Conditions	Predicted LogP based on additive Hansch π constants for methylene groups. Molecular weights from vendor databases.

Why This Matters

The N-methyl group provides the smallest possible N-alkyl modification that still confers the benefits of secondary sulfonamide chemistry, minimizing molecular weight and lipophilicity burden while maximizing the likelihood of favorable drug-like properties.

• [1] PubChem. (n.d.). 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CID 129962347). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/129962347 View Source
• [2] Chemsrc. (2024). 3-bromo-2,4-difluoro-N-propylbenzene-1-sulfonamide (CAS 2171824-75-0). Retrieved from https://m.chemsrc.com/cas/2171824-75-0_2879484.html View Source
• [3] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. View Source

Optimal Applications of 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide

Medicinal Chemistry: Cross-Coupling Library Scaffold

The presence of a single aryl bromide substituent at the 3-position makes this compound ideally suited as a core scaffold for parallel library synthesis using Suzuki-Miyaura or Buchwald-Hartwig coupling reactions [1]. Unlike its non-brominated analog 2,4-Difluoro-N-methylbenzenesulfonamide, which lacks a cross-coupling handle, the target compound enables rapid diversification at the 3-position with predictable reactivity. The N-methyl group eliminates the need for sulfonamide protection during coupling steps, which would be required for the primary sulfonamide analog 3-Bromo-2,4-difluorobenzene-1-sulfonamide, thereby streamlining synthetic workflows and improving overall yield. The target compound's XLogP3 of 1.8 suggests that resulting analogs will occupy a favorable lipophilicity space for oral drug candidates.

Hit-to-Lead Optimization: Controlled Lipophilicity for CNS/Oral

For programs targeting CNS indications or requiring oral bioavailability, the target compound's computed TPSA of 54.6 Ų [1] falls well below the 90 Ų threshold commonly associated with blood-brain barrier penetration. Compared to the primary sulfonamide analog (TPSA = 60.16 Ų) , the N-methylated target provides a measurable 5.56 Ų advantage that could translate into superior membrane permeability. Furthermore, the LogP value of 1.8 positions this compound in the optimal range (1-3) for balancing solubility and permeability. Researchers seeking to optimize lead series for CNS or oral exposure should prioritize this compound over its more polar primary sulfonamide or excessively lipophilic N-propyl analog.

Chemical Biology: Halogen Bonding Probe Design

The simultaneous presence of bromine (at position 3) and fluorine (at positions 2 and 4) creates a unique halogen bonding surface on the aromatic ring. Bromine, as a heavier halogen, can participate in strong halogen bonding interactions with backbone carbonyls or Lewis bases in protein binding sites, while fluorine atoms modulate the electron density of the ring and influence the strength of these interactions [1]. In contrast, the non-brominated analog 2,4-Difluoro-N-methylbenzenesulfonamide (LogP = 1.09) has a 0.71 log unit lower lipophilicity, which may reduce its ability to occupy hydrophobic pockets where halogen bonding is most effective. For probe molecule design requiring both a reactive handle for bioconjugation and optimized halogen bonding potential, this compound represents the best procurement choice among its closest in-class analogs.

Agrochemical Research: Fluorinated Sulfonamide Leads

Fluorinated sulfonamides have demonstrated utility in agrochemical discovery, where the combination of fluorine substituents with a sulfonamide group confers metabolic stability in plants and target pests while enabling favorable environmental degradation profiles. The target compound's pKa of 10.40 [1] indicates it remains predominantly neutral at environmental pH, which can facilitate leaf penetration in foliar-applied agrochemicals. The bromine atom provides a synthetic entry point for further functionalization to optimize species selectivity. For agrochemical discovery programs, this compound's specific substitution pattern—which cannot be matched by the N-propyl analog (M.W. 314.15) [2] due to increased molecular weight and lipophilicity that may exceed agrochemical design guidelines—makes it the most suitable building block in this subclass.

Application

Selection Property

Validation Focus

Medicinal chemistry – cross-coupling library

Aryl bromide handle, N-methyl protection-free

Library diversification efficiency at 3-position

Hit-to-lead optimization

Balanced LogP and TPSA profile

Membrane permeability and CNS/oral exposure screening

Chemical biology – halogen bonding probe

Halogen bonding surface (Br, F)

Binding affinity and probe bioconjugation suitability

Agrochemical research – fluorinated lead

Fluorine pattern, neutral pKa at environmental pH

Environmental stability and foliar penetration potential

• [1] PubChem. (n.d.). 3-Bromo-2,4-difluoro-N-methylbenzene-1-sulfonamide (CID 129962347). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/129962347 View Source
• [2] Chemsrc. (2024). 3-bromo-2,4-difluoro-N-propylbenzene-1-sulfonamide (CAS 2171824-75-0). Retrieved from https://m.chemsrc.com/cas/2171824-75-0_2879484.html View Source